Cas no 1286713-36-7 (3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide
• CAS No: 1286713-36-7
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043217659
• CID: 6204717
• PubChem ID: 52992784
• Update Time: 2025-11-01

3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide
• AKOS024524584
• 3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzenesulfonamide
• VU0525592-1
• F5857-5920
• 1286713-36-7

• Inchi： 1S/C13H18ClNO4S/c1-13(16,9-3-4-9)8-15-20(17,18)10-5-6-12(19-2)11(14)7-10/h5-7,9,15-16H,3-4,8H2,1-2H3
• InChI Key： WCSGPSZTEWEAPT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(C)(C1CC1)O)(=O)=O)OC

Computed Properties

• Exact Mass: 319.0645069g/mol
• Monoisotopic Mass: 319.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84Ų

Additional information on 3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide

Professional Introduction to 3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide (CAS No. 1286713-36-7)

3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1286713-36-7, features a complex molecular structure that includes a chloro-substituted benzene ring, a methoxy group, and a sulfonamide moiety linked to a 2-cyclopropyl-2-hydroxypropyl group. The unique arrangement of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide molecule is particularly interesting due to its potential applications in drug discovery and development. The presence of the chloro group on the benzene ring enhances its electrophilicity, facilitating nucleophilic substitution reactions that are commonly employed in medicinal chemistry. Additionally, the sulfonamide functional group is known for its ability to form hydrogen bonds, which can improve the binding affinity of drug candidates to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of this compound in greater detail. Studies have shown that the< strong>3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide can serve as a versatile building block for the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. The cyclopropyl group, in particular, has been identified as a key structural feature that can influence the pharmacokinetic properties of derived molecules, including their solubility and metabolic stability.

In the realm of drug design, the< strong>3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide has been investigated for its potential role in developing novel therapeutic agents. For instance, researchers have explored its derivatives as inhibitors of enzymes involved in inflammatory pathways. The combination of the chloro and methoxy substituents on the benzene ring is believed to enhance interactions with specific enzyme active sites, thereby modulating inflammatory responses. Preliminary computational studies suggest that modifications to the 2-cyclopropyl-2-hydroxypropyl side chain could further optimize binding affinity and selectivity.

The synthesis of< strong>3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include chlorination of the benzene ring, introduction of the methoxy group, and subsequent formation of the sulfonamide bond. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthetic routes, reducing waste and improving yields. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The< strong>CAS number 1286713-36-7 provides a unique identifier for this compound, ensuring accurate documentation and retrieval of scientific literature related to its properties and applications. Researchers often use this number to cross-reference experimental data with published studies, facilitating collaboration and knowledge sharing within the scientific community. The compound's detailed characterization through spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry has provided valuable insights into its molecular structure and dynamics.

The potential therapeutic applications of< strong>3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide extend beyond inflammation modulation. Emerging research indicates that derivatives of this compound may exhibit antimicrobial properties, making them candidates for developing new antibiotics or antifungal agents. The sulfonamide moiety is well-known for its broad spectrum of biological activity against various pathogens, while the cyclopropyl group adds an additional layer of structural complexity that could contribute to enhanced efficacy.

In conclusion, 3-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-4-methoxybenzene-1-sulfonamide (CAS No. 1286713-36-7) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative chemical methodologies, but advancements in synthetic chemistry continue to address these limitations. As our understanding of molecular interactions deepens through interdisciplinary approaches combining chemistry, biology, and computational science, compounds like this will play an increasingly important role in drug discovery and development.